Cas no 85136-49-8 (tris(5-oxo-DL-prolinato-N1,O2)iron)

• Product Name: tris(5-oxo-DL-prolinato-N1,O2)iron
• CAS No: 85136-49-8
• MF: C₁₅H₂₁FeN₃O₉
• MW: 443.186945676804
• CID: 730719
• Update Time: 2023-11-18

tris(5-oxo-DL-prolinato-N1,O2)iron Chemical and Physical Properties

Names and Identifiers

• Iron,tris(5-oxoprolinato-kN1,kO2)- (9CI)
• Tris(5-oxo-DL-prolinato-N1,O2)iron
• CID 119057824
• Einecs 285-772-9
• tris(5-oxo-DL-prolinato-N1,O2)iron

• Inchi： 1S/3C5H7NO3.Fe/c3*7-4-2-1-3(6-4)5(8)9;/h3*3H,1-2H2,(H,6,7)(H,8,9);
• InChI Key： ROKPSFMKONDQAA-UHFFFAOYSA-N
• SMILES： [Fe].OC(C1CCC(N1)=O)=O.OC(C1CCC(N1)=O)=O.OC(C1CCC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 555
• Topological Polar Surface Area: 199